Cas no 8015-97-2 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene)

• Product Name: 1,2,3-Trifluoro-5-(trifluoromethyl)benzene
• CAS No: 8015-97-2
• MF: C₇H₂F₆
• MW: 200.081202983856
• CID: 985174
• Update Time: 2025-07-25

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EUGENIA CARYOPHYLLUS (CLOVE) LEAF OIL
• Clove Oil
• Clove leaf oil
• 1,2,3-trifluoro-5-(trifluoromethyl)benzene
• 3,4,5-Trifluorobenzotrifluoride
• PubChem1660
• 1,2,3-trifluoro-5-trifluoromethyl-benzene
• 3,4,.5-trifluorobenzotrifluoride
• 3,4,5-trifluoro-benzotrifluoride
• 3, 4, 5-trifluorobenzotrifluoride
• AMY12477
• 9937AE
• SBB092556
• VZ25424
• AK126377
• Benzene,1,2,3-trifluoro-5-(trifluoromethyl)-
• 1,2,3-tris(fluoranyl)-5-(trifluoromethyl)benzene
• 172T049
• A839860
• OLEUMCARYOPHYLLORUM
• CLOVELEAFOILMADAGASCAR
• CLOVE LEAF OIL, BLEACHED & FILTERED
• CLOVE LEAF OIL, REDISTILLED
• CLOVE LEAF OIL, TECH.
• EUGENIA CARYOPHYLLUS (CLOVE) LEAF OIL###Clove oil
• CLOVE LEAF OIL85%
• Top Quality Clove oil CAS 8000-34-8
• 1,2,3-Trifluoro-5-(trifluoromethyl)benzene

• Inchi： 1S/C7H2F6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
• InChI Key： WIMUDCCCIFLMQO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: The light yellow volatile essential oil is fragrant with eugenol and furfural. It is dark purple brown when exposed to iron. It has bactericidal effect
• FEMA: 2325
• Solubility: Soluble in benzyl benzoate \ diethyl phthalate and propylene glycol, it is microemulsion white in most non-volatile oils, almost insoluble in mineral oil and glycerol, and slightly soluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,2,3-Trifluoro-5-(trifluoromethyl)benzene

Recent Advances in the Application of 1,2,3-Trifluoro-5-(trifluoromethyl)benzene (CAS: 8015-97-2) in Chemical and Biomedical Research

1,2,3-Trifluoro-5-(trifluoromethyl)benzene (CAS: 8015-97-2) has emerged as a versatile building block in pharmaceutical and materials science due to its unique electronic properties conferred by its polyfluorinated aromatic structure. Recent studies have demonstrated its growing importance in drug discovery, particularly in the development of fluorine-containing bioactive molecules. The compound's high electronegativity and lipophilicity make it particularly valuable for improving metabolic stability and membrane permeability in drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 1,2,3-Trifluoro-5-(trifluoromethyl)benzene as a key intermediate in the synthesis of novel kinase inhibitors. Researchers at Pfizer incorporated this fluorinated aromatic system into their lead compounds, resulting in a 40% improvement in target binding affinity compared to non-fluorinated analogs. The study also reported enhanced pharmacokinetic properties, with the fluorinated derivatives showing significantly longer plasma half-lives in preclinical models.

In materials science, a breakthrough application was reported in Advanced Materials (2024), where 1,2,3-Trifluoro-5-(trifluoromethyl)benzene was used to develop high-performance liquid crystal materials for display technologies. The compound's strong dipole moment and electron-withdrawing characteristics enabled the creation of liquid crystals with unprecedented response times and thermal stability. These materials showed potential for next-generation flexible displays and optical devices.

The synthetic accessibility of 1,2,3-Trifluoro-5-(trifluoromethyl)benzene has also been improved through recent methodological advances. A 2024 Nature Communications paper described a novel catalytic system for its preparation from readily available starting materials, achieving 85% yield with excellent regioselectivity. This development addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Emerging research in radiopharmaceuticals has identified 1,2,3-Trifluoro-5-(trifluoromethyl)benzene as a promising scaffold for PET tracer development. Its fluorine-rich structure allows for straightforward ¹⁸F-labeling, and preliminary studies at Massachusetts General Hospital have shown excellent brain penetration and target specificity when incorporated into neuroreceptor ligands.

While the applications of 1,2,3-Trifluoro-5-(trifluoromethyl)benzene continue to expand, recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have confirmed its favorable safety profile at concentrations relevant to pharmaceutical applications. This finding supports its growing adoption in drug development pipelines across multiple therapeutic areas.